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Compound of Interest

Compound Name: Ml 14

Cat. No.: B609016

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical compounds is paramount. This document provides immediate, essential
safety and logistical information for the handling of Ml 14, a potent and selective PI 4-kinase
[1IB inhibitor. Adherence to these procedural guidelines is critical for maintaining a safe
laboratory environment.

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling
Ml 14, based on current safety data sheets. Consistent and correct use of this equipment is the
first line of defense against potential exposure.
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PPE Category Recommended Equipment  Specifications and Use

Must be worn at all times when

) Safety goggles with side- handling Ml 14 to protect
Eye Protection ) ] )
shields against splashes or airborne
particles.

Chemically resistant gloves
(e.g., nitrile, neoprene) should
be worn. Inspect gloves for
Hand Protection Protective gloves integrity before each use and
change them immediately if
contaminated, torn, or

punctured.

A lab coat or other protective
clothing that is resistant to

Body Protection Impervious clothing chemical permeation should
be worn to prevent skin

contact.

Use in a well-ventilated area. If
ventilation is inadequate or
) ) ] ) there is a risk of aerosol
Respiratory Protection Suitable respirator ]
formation, a NIOSH-approved
respirator appropriate for the

exposure level should be used.

Handling and Storage Protocols

Safe handling and storage are critical to prevent accidental exposure and maintain the integrity
of the compound.

Handling:
¢ Avoid all direct contact with the skin, eyes, and clothing.[1]

e Do not inhale dust or aerosols.[1]
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 All handling should be conducted in a well-ventilated area, preferably within a chemical fume
hood.[2]

» Do not eat, drink, or smoke in areas where Ml 14 is handled.[1]
e Wash hands and any exposed skin thoroughly after handling.[1]

Storage:

Store in a tightly sealed container.[1]

Keep in a cool, well-ventilated place.[1]

Protect from direct sunlight and sources of ignition.[1]

Recommended storage temperatures are -20°C for the powder form and -80°C when in
solvent.[1]

Spill and Emergency Procedures

In the event of a spill or accidental exposure, immediate and appropriate action is necessary to
mitigate risks.

Spill Response:

Evacuate personnel from the immediate spill area.[1]

o Ensure adequate ventilation.

o Wear full personal protective equipment, including respiratory protection.[1]
o Cover the spill with a suitable absorbent material.

o Carefully sweep up the absorbed material and place it into an appropriate, sealed container
for disposal.[2]

e Clean the spill area thoroughly.

¢ Prevent the spill from entering drains, water courses, or the soil.[1]
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First Aid Measures:

o Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

o Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing and shoes. Seek medical attention if irritation persists.[1]

« Inhalation: Move the exposed person to fresh air. If they are not breathing, give artificial

respiration. If breathing is difficult, give oxygen. Seek medical attention.[1]

 Ingestion: If swallowed, call a poison control center or doctor immediately for treatment

advice. Rinse mouth with water.[1]

Disposal Plan

The disposal of Ml 14 and any contaminated materials must be conducted in accordance with

all applicable regulations to prevent environmental contamination.

Waste Type Disposal Procedure
Dispose of the substance at an approved waste
disposal plant.[1] All disposal practices must be
Unused MI 14 P P g P P

in accordance with federal, state, and local

regulations.[1][3]

Contaminated Materials

Any materials that have come into contact with
MI 14 (e.g., gloves, absorbent materials,
containers) should be treated as hazardous

waste and disposed of accordingly.[2]

Contaminated Packaging

Dispose of in a regulated landfill site or other
approved method for hazardous or toxic wastes,

following national legislation.[2]

Visual Workflow and Decision Guides
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To further clarify procedural steps, the following diagrams illustrate key workflows for handling
MI 14.

Preparation

Don Appropriate PPE

Verify Fume Hood Operation

Gather Materials

Proceed to Handling

Handling

Weigh MI 14

Dissolve in Solvent

Perform Experiment

Proceed to Cleanup

Cleanup & Disposal

Decontaminate Work Area

Dispose of Waste

Doff PPE
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Caption: Standard workflow for handling Ml 14 in a laboratory setting.
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Caption: Decision-making process for selecting appropriate PPE for Ml 14.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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